(E)-N-(4-chloro-3-methylbenzo[d]thiazol-2(3H)-ylidene)-2-(methylsulfonyl)benzamide

• IUPAC Name: N-(4-chloro-3-methyl-1,3-benzothiazol-2-ylidene)-2-methylsulfonylbenzamide
• InChI: InChI=1S/C16H13ClN2O3S2/c1-19-14-11(17)7-5-8-12(14)23-16(19)18-15(20)10-6-3-4-9-13(10)24(2,21)22/h3-9H,1-2H3
• InChI Key: NDJYCYAHCJWCML-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=CC=C2Cl)SC1=NC(=O)C3=CC=CC=C3S(=O)(=O)C
• Molecular Formula: C16H13ClN2O3S2
• Molecular Weight: 380.9 g/mol

Description

(E)-N-(4-chloro-3-methylbenzo[d]thiazol-2(3H)-ylidene)-2-(methylsulfonyl)benzamide is a useful research compound. Its molecular formula is C16H13ClN2O3S2 and its molecular weight is 380.86. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Applications

A study on the synthesis of pro-apoptotic indapamide derivatives, including compounds related to "(E)-N-(4-chloro-3-methylbenzo[d]thiazol-2(3H)-ylidene)-2-(methylsulfonyl)benzamide", demonstrated significant anticancer activity against melanoma cell lines. The compound was evaluated in vitro and showed potential as an anticancer agent with specific inhibitory effects on human carbonic anhydrase isoforms, suggesting a mechanism for its antitumor activity Ö. Yılmaz et al., 2015.

Synthetic Chemistry and Methodology

Research into the synthesis of various chemical structures, including 3-Chloro-6-methyl-dibenzo[c,f][1,2]thiazepin-11(6H)-one 5,5-dioxide, a key intermediate of Tianeptine, involved methodologies that may encompass compounds similar to "this compound". This work highlights the flexibility of such chemical frameworks in synthesizing complex molecules Z. Xiu-lan, 2009.

Cardiac Electrophysiological Activity

A study on N-substituted-4-(1H-imidazol-1-yl)benzamides, including molecules structurally related to the compound of interest, explored their cardiac electrophysiological activity, identifying potential selective class III antiarrhythmic agents. This research demonstrates the compound's relevance in developing therapeutic agents for cardiac arrhythmias T. K. Morgan et al., 1990.

Antimalarial and Antiviral Potential

An investigation into antimalarial sulfonamides as potential COVID-19 drugs utilized computational calculations and molecular docking studies. This approach, involving compounds akin to "this compound", highlights the potential for repurposing antimalarial sulfonamides for treating COVID-19 Asmaa M. Fahim, Eman H. I. Ismael, 2021.

Fluorescence and Anticancer Activity of Co(II) Complexes

Research on Co(II) complexes of sulfonamide derivatives demonstrated significant fluorescence properties and in vitro cytotoxicity against human breast cancer cell lines. This study underscores the potential for designing new fluorescent materials and anticancer drugs based on sulfonamide scaffolds Gomathi Vellaiswamy, S. Ramaswamy, 2017.